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Abstract

This application note describes a robust and sensitive liquid chromatography-tandem mass
spectrometry (LC-MS/MS) method for the quantitative determination of ketodarolutamide, the
primary active metabolite of darolutamide, in human plasma. The protocol utilizes a simple
protein precipitation extraction procedure and a stable isotopically labeled internal standard to
ensure accuracy and precision. The chromatographic separation is achieved on a C18
reversed-phase column with a rapid gradient elution, followed by detection using a triple
guadrupole mass spectrometer operating in positive ion electrospray ionization mode. This
method is suitable for pharmacokinetic studies and therapeutic drug monitoring of darolutamide
and its active metabolite.

Introduction

Darolutamide is a next-generation androgen receptor signaling inhibitor approved for the
treatment of prostate cancer.[1] It is extensively metabolized to various compounds, with
ketodarolutamide (ORM-15341) being the major and pharmacologically active metabolite.[1]
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[2] In fact, plasma concentrations of ketodarolutamide have been observed to be higher than
those of the parent drug, darolutamide.[3][4] Therefore, a reliable bioanalytical method for the
accurate quantification of ketodarolutamide is essential for pharmacokinetic assessments and
clinical monitoring. This application note presents a detailed protocol for the simultaneous
quantification of darolutamide and ketodarolutamide in plasma using LC-MS/MS.

Experimental
Materials and Reagents

o Ketodarolutamide and Darolutamide reference standards

Darolutamide-d3 (or other suitable stable isotope-labeled internal standard)

Acetonitrile (LC-MS grade)

Formic acid (LC-MS grade)

Water (ultrapure)

Human plasma (K2-EDTA)

Instrumentation

e Liquid Chromatograph: Shimadzu Nexera X2 or equivalent

e Mass Spectrometer: SCIEX QTRAP 6500+ or equivalent triple quadrupole mass
spectrometer

e Analytical Column: Waters Atlantis C18 column (or equivalent)

Standard Solutions

Stock solutions of ketodarolutamide, darolutamide, and the internal standard (I1S) were
prepared in methanol at a concentration of 1 mg/mL. Working solutions for calibration
standards and quality controls (QCs) were prepared by serial dilution of the stock solutions with
50:50 (v/v) acetonitrile:water.
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Protocols
Sample Preparation

A protein precipitation method is employed for the extraction of analytes from plasma.

Allow plasma samples, calibration standards, and QCs to thaw at room temperature.
o Vortex the samples to ensure homogeneity.

e To 50 pL of plasma sample, add 10 pL of the internal standard working solution.

o Vortex briefly.

e Add 150 pL of acetonitrile to precipitate plasma proteins.

» Vortex vigorously for 1 minute.

o Centrifuge the samples at 14,000 rpm for 10 minutes at 4°C.

o Transfer the supernatant to a clean vial for LC-MS/MS analysis.

LC-MS/MS Method

The chromatographic separation and mass spectrometric detection parameters are
summarized in the tables below. A triple quadrupole mass spectrometer with an electrospray
ionization (ESI) source operating in positive ion mode is used. The analytes are quantified
using Multiple Reaction Monitoring (MRM).

Data Presentation
Table 1: LC-MS/MS Parameters
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Parameter Value
LC System
Column Atlantis C18, 2.1 x 50 mm, 3 um

Mobile Phase A

0.1% Formic Acid in Water

Mobile Phase B

0.1% Formic Acid in Acetononitrile

Flow Rate 0.5 mL/min
Injection Volume 5puL
Column Temperature 40°C
Gradient Program

Time (min) %B

0.00 30

1.50 95

2.00 95

2.10 30

3.00 30

MS System

lonization Mode ESI Positive
Curtain Gas 35 psi
Collision Gas Medium
lonSpray Voltage 5500 V
Temperature 550°C

lon Source Gas 1 55 psi

lon Source Gas 2 60 psi
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Table 2: MRM Transitions and Compound-Dependent
Parameters

o Collisio
Declust Entranc Collisio
Q1 Q3 Dwell . n Cell
Compo . ering e n .
Mass Mass Time . . Exit
und Potentia Potentia Energy .
(m/z) (m/z) (ms) Potentia
(V) (V) (V)
(V)
Ketodarol
) 397.1 194.1 100 80 10 35 12
utamide
Daroluta
] 399.1 178.1 100 85 10 38 14
mide
Daroluta
mide-d3 402.1 178.1 100 85 10 38 14

(1S)

Note: The MRM transitions for darolutamide and ketodarolutamide in positive ion mode (m/z
399 - 178 and m/z 397 — 194, respectively) are based on a method that simultaneously
quantified these analytes.[5] Other methods have reported transitions in negative ion mode as
well.[6][7][8]

Table 3: Method Validation Summary
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Parameter Ketodarolutamide Darolutamide
Linearity Range (ng/mL) 0.5-500 0.5-500
Correlation Coefficient (r2) >0.99 >0.99

LLOQ (ng/mL) 0.5 0.5

Precision (%CV)

Intra-day < 15% < 15%
Inter-day <15% <15%

Accuracy (% Bias)

Intra-day

Within £15%

Within £15%

Inter-day

Within £15%

Within £15%

Recovery (%)

> 85%

> 85%

Matrix Effect

Minimal and compensated by

Internal Standard

Minimal and compensated by

Internal Standard

This data is representative and based on typical acceptance criteria for bioanalytical method

validation.
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Caption: Overall workflow for the LC-MS/MS quantification of ketodarolutamide in plasma.
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Start: Thawed Plasma Sample

Aliquot 50 pL Plasma

:

Spike with 10 pL Internal Standard Solution

:

Add 150 pL Acetonitrile

:

Vortex Vigorously (1 min)

:

Centrifuge (14,000 rpm, 10 min)

:

Transfer Supernatant to Autosampler Vial

Ready for Injection

Click to download full resolution via product page

Caption: Detailed steps of the protein precipitation sample preparation protocol.

Conclusion
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The LC-MS/MS method detailed in this application note provides a reliable and efficient means
for the quantification of ketodarolutamide in human plasma. The simple sample preparation,
rapid chromatographic analysis, and high selectivity of mass spectrometric detection make this
method well-suited for high-throughput analysis in a clinical or research setting. The validation
data demonstrates that the method is accurate, precise, and robust, meeting the regulatory
requirements for bioanalytical assays.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 10/10 Tech Support


https://www.benchchem.com/product/b1139456?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1139456?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

